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Compound of Interest

Compound Name: Disperse red 151

Cat. No.: B1619698

Essential Safety and Handling Guide for
Disperse Red 151

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Disperse Red 151. It is intended for researchers, scientists, and
drug development professionals to ensure safe laboratory practices and minimize exposure
risks.

Chemical Identifier:
o Name: Disperse Red 151
e CAS Number: 70210-08-1[1][2]

e Molecular Formula: C27H25N505S[1][3]

Hazard Summary

Disperse Red 151 is a combustible solid that can form explosive dust mixtures in the air.[4] It
may cause skin sensitization and there is limited evidence of a carcinogenic effect.[4] Ingestion
may be harmful, and the substance or its metabolites can lead to methemoglobinemia, a
condition that reduces the blood's ability to carry oxygen.[4]
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Personal Protective Equipment (PPE)

Strict adherence to the following personal protective equipment guidelines is mandatory when
handling Disperse Red 151, particularly in its powdered form.
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PPE Category Item Specifications and Usage
Must be ANSI Z87.1 compliant,
) providing a complete seal
Eye and Face Protection Safety Goggles

around the eyes to protect

against dust particles.[5]

Face Shield

To be worn with safety
goggles, especially when
handling larger quantities or if
there is a risk of dust

generation.[5]

Hand Protection

Nitrile Gloves

Double-gloving is
recommended. Regularly
inspect gloves for any signs of

degradation or punctures.[5][6]

Respiratory Protection

Air-Purifying Respirator (APR)
with P100 filters

A NIOSH-approved half-mask
or full-face APR is required
when handling the powder
form. P100 filters are 99.97%
efficient at filtering airborne
particles.[5] A proper fit test is

mandatory before use.

Protective Clothing

Laboratory Coat

A full-length lab coat,
preferably with elastic cuffs, is

required.

Disposable Gown/Apron

For procedures with a high risk
of contamination, a disposable
gown or a chemical-resistant
apron should be worn over the
lab coat.[5]

Closed-toe Shoes

Required at all times within the

laboratory.[5]
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Operational Plan: Weighing and Solution
Preparation

A systematic approach is crucial to prevent inhalation, ingestion, and skin contact when
handling powdered Disperse Red 151.

Area Preparation:

» Designate a specific area for handling the dye, preferably within a chemical fume hood or a
ventilated enclosure.

» Cover the work surface with absorbent, disposable bench paper.
PPE and Material Gathering:
« Before handling the dye, don all required PPE as specified in the table above.

o Assemble all necessary equipment: a calibrated analytical balance, weigh paper or boat,
spatula, the appropriate solvent, and the primary container for the solution.

Weighing Procedure:
e Zero the analytical balance with the weigh paper or boat on the pan.

o Carefully transfer the desired amount of Disperse Red 151 powder onto the weigh paper
using a clean spatula. Avoid any actions that could generate dust.

» Record the exact weight.

Dissolving Procedure:

o Carefully add the weighed powder to the solvent in the primary container.
« Stir the solution gently until the dye is fully dissolved. Avoid splashing.

o Seal the primary container.

Post-Handling:
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e Clean all equipment and the work surface thoroughly.

e Dispose of all contaminated materials, including weigh paper, gloves, and bench paper, as
hazardous waste.

e Wash hands thoroughly with soap and water after handling is complete.[4][7]

Emergency Spill Protocol

Immediate and appropriate response to a spill is critical to prevent exposure and
contamination.

Minor Spill (Dry Powder):

Alert personnel in the immediate area.

e Wear all required PPE, including a respirator.

e Use a dry clean-up procedure; avoid generating dust.[4]

o Gently cover the spill with damp paper towels to minimize dust dispersion.

o Carefully sweep or vacuum the material. If using a vacuum, it must be fitted with a HEPA
filter.[4]

e Place the collected material and any contaminated items into a sealed, labeled container for
hazardous waste disposal.[4]

e Clean the spill area with soap and water.

Major Spill (Dry Powder):

Evacuate the area immediately.

Alert emergency responders and inform them of the nature and location of the hazard.[4]

Restrict access to the spill area.

Only trained personnel with appropriate PPE should handle the cleanup.
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The following diagram outlines the workflow for handling a chemical spill of Disperse Red 151.

Workflow for Disperse Red 151 Spill
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Caption: Workflow for handling a chemical spill of Disperse Red 151.

Disposal Plan

All waste containing Disperse Red 151 must be handled as hazardous waste in accordance
with local, state, and federal regulations.[4]

» Solid Waste: Collect all contaminated solid waste, including gloves, weigh paper, and bench
covers, in a clearly labeled, sealed container.

» Liquid Waste: Collect any solutions of Disperse Red 151 in a labeled, sealed, and
appropriate waste container. Do not discharge into sewers or waterways.[4]

o Container Disposal: Puncture empty containers to prevent reuse and dispose of them at an
authorized landfill.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1619698?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

